(R)-2-Ethyl-piperazine
Overview
Description
R-2-Ethyl-piperazine (R2EP) is an organic compound belonging to the piperazine family. It is a cyclic amine with two adjacent nitrogen atoms, a secondary amine, and an aliphatic, saturated, hydrocarbon ring. R2EP has been used for a variety of scientific research applications, including as a catalyst for chemical synthesis, a corrosion inhibitor, and a reagent in the synthesis of pharmaceuticals. It is also used as an intermediate in the production of polymers, plasticizers, and other industrial products. R2EP has been studied extensively in terms of its biochemical and physiological effects, with research showing it to be an effective inhibitor of certain enzymes and to have a range of other pharmacological effects.
Scientific Research Applications
Therapeutic Agent Development
Piperazine derivatives have been explored for their potential as therapeutic agents in treating neurological disorders and as tools in receptor studies. For example, novel diamino derivatives of [1,2,4]triazolo[1,5-a][1,3,5]triazine, where the piperazinyl group was replaced with various diamines, showed potent and selective adenosine A2a receptor antagonism. Such compounds have demonstrated oral activity in rodent models of Parkinson's disease, highlighting their potential as therapeutic agents (Vu et al., 2004).
Antibacterial Activity
Research has also identified the antibacterial potential of 7-piperazinylquinolones carrying a functionalized 2-(furan-3-yl)ethyl moiety. These compounds showed significant activity against both Gram-positive and Gram-negative bacteria, indicating their usefulness in developing new antibacterial agents (Foroumadi et al., 2007).
Insecticide Development
Piperazine-based compounds have been investigated as potential novel insecticides. For instance, derivatives of 1-[(4-aminophenyl)ethyl]-4-[3-(trifluoromethyl)phenyl]piperazine (PAPP) were designed, synthesized, and evaluated for their activities against the armyworm Pseudaletia separata, with some compounds showing significant growth-inhibiting and larvicidal activities (Cai et al., 2010).
Exploration of Piperazine Derivatives
Piperazine derivatives have been extensively studied for their pharmacological activities, including antipsychotic, antidepressant, and anxiolytic properties. This highlights the versatility of the piperazine moiety in medicinal chemistry and its potential for the development of new therapeutic drugs (Brito et al., 2018).
properties
IUPAC Name |
(2R)-2-ethylpiperazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H14N2/c1-2-6-5-7-3-4-8-6/h6-8H,2-5H2,1H3/t6-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DXOHZOPKNFZZAD-ZCFIWIBFSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CNCCN1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC[C@@H]1CNCCN1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401314523 |
Source
|
| Record name | (2R)-2-Ethylpiperazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401314523 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
114.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-2-Ethyl-piperazine | |
CAS RN |
393781-72-1 |
Source
|
| Record name | (2R)-2-Ethylpiperazine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=393781-72-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (2R)-2-Ethylpiperazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401314523 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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